1-(Furan-2-ylmethyl)-3-(1-((5-phenyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidin-3-yl)urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[1-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-yl]urea
• InChI: InChI=1S/C19H21N5O3/c25-19(20-11-16-7-4-10-26-16)21-15-8-9-24(12-15)13-17-22-18(27-23-17)14-5-2-1-3-6-14/h1-7,10,15H,8-9,11-13H2,(H2,20,21,25)
• InChI Key: DNCQDMYRMBODJC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)NCC2=CC=CO2)CC3=NOC(=N3)C4=CC=CC=C4
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol
• CAS No.: 1396781-62-6

Description

1-(Furan-2-ylmethyl)-3-(1-((5-phenyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidin-3-yl)urea is a useful research compound. Its molecular formula is C19H21N5O3 and its molecular weight is 367.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Novel Derivatives : Research indicates the synthesis of novel pyridine and naphthyridine derivatives starting from compounds containing furan units, showcasing the versatility of furan derivatives in creating complex heterocyclic compounds with potential biological activity (Abdelrazek et al., 2010).

Biological Activity

• Biologically Active Oxadiazole : Oxadiazoles, particularly the 1,2,4-oxadiazole ring, are known for their chemical and biological properties. This underscores the potential of compounds with oxadiazole units, like the query compound, in pharmaceutical applications (Shukla & Srivastav, 2015).

Anticancer Agents

• Anticancer Properties : Diaryl urea derivatives, which share a urea component with the query compound, have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, indicating the potential of urea derivatives in cancer therapy (Feng et al., 2020).

Chemical Synthesis

• Regioselective Synthesis : Studies on regioselective synthesis of furo[2,3-c]pyrrol-4-one and its derivatives highlight the chemical flexibility and reactivity of furan-based compounds in producing a new class of compounds (Koza et al., 2010).

Heterocyclic Compounds Synthesis

• Synthesis of Heterocyclic Compounds : The creation of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles from furan derivatives underscores the role of furan as a precursor in synthesizing diverse heterocyclic compounds with potential biological activity (El-Essawy & Rady, 2011).